BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Calcium
Picrate in Pyrotechnics and Explosives
Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of calcium picrate, a metallic salt of picric
acid, with a focus on its synthesis, properties, and relevance in the fields of pyrotechnics and
explosives research. While not a commonly used compound in modern formulations, its
historical significance and sensitive nature make it a subject of importance for safety and
research purposes.

Introduction and Historical Context

Calcium picrate, Ca(CsH2N307)2, is an explosive salt formed from the reaction of picric acid
with a calcium source. Historically, picric acid was used as a military explosive, but its tendency
to form highly sensitive and unstable metallic picrates was a significant drawback.[1][2] A
catastrophic incident on May 1, 1916, at a French ammunition factory, highlighted the danger of
calcium picrate. Molten picric acid came into contact with a concrete floor, forming calcium
picrate, which then detonated, resulting in 170 fatalities.[2]

This event underscores the primary relevance of calcium picrate in modern research: safety.
Understanding its formation, sensitivity, and explosive properties is crucial for any environment
where picric acid might come into contact with calcium-containing materials like concrete or
plaster.[3][4]
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Synthesis of Calcium Picrate

Calcium picrate can be synthesized via the neutralization reaction of picric acid with a calcium
salt, typically calcium carbonate.

Experimental Protocol: Synthesis from Picric Acid and
Calcium Carbonate

This protocol is adapted from the synthesis of alkaline-earth metal picrates.[1]
Objective: To synthesize calcium picrate (Ca-picrate) from calcium carbonate and picric acid.

Materials:

Picric acid (CeH3N307)

e Calcium carbonate (CaCOs)

e Deionized water

e Acetone

e Dichloromethane (CH2Cl2)

o Magnetic stirrer and stir bar

o Beakers

 Filtration apparatus (e.g., Blichner funnel)

Drying vessel (e.g., plastic vessel for draft ventilation)
Procedure:

e Prepare Picric Acid Solution: Prepare a 1% aqueous solution of picric acid (e.g., 5 g of picric
acid in 500 ml of deionized water).
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e Reaction: Slowly add calcium carbonate (2 g) to the 500 ml picric acid solution while stirring
continuously at room temperature. The generation of bubbles (CO3) indicates the reaction is
proceeding.

 Stirring: Continue stirring the mixture for two hours at room temperature to ensure the
reaction goes to completion.

« Filtration: After the reaction, filter the solution to separate any unreacted calcium carbonate
as a residue.

o Crystallization: Pour the filtrate into a plastic vessel and allow it to dry under draft ventilation
to yield crude crystals of calcium picrate.

« Purification (Optional but Recommended):
o Dissolve the crude crystals in a minimal amount of acetone.
o Filter the acetone solution to remove any insoluble impurities.

o Add the filtrate to a larger volume of a solvent in which calcium picrate is less soluble,
like dichloromethane (CH2Cl2), to induce recrystallization and precipitate the purified
calcium picrate. This step also helps remove unreacted picric acid.[1]

e Drying: Collect the refined crystals by filtration and dry them in a vacuum chamber at
ambient temperature (298 K).[1]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Calcium Picrate.
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Physicochemical and Explosive Properties

The properties of calcium picrate are critical to understanding its potential applications and
hazards. It is a crystalline solid that contains water of hydration.[1]

Quantitative Data Summary

The following tables summarize key quantitative data for calcium picrate and related
compounds for comparison.

Table 1: Thermal Properties and Decomposition

Decomposition Activation Energy Water of Hydration
Compound
Onset (°C) (kd/imol) (Stable Form)
_ ) ~380 K (DTA Peak)
Calcium Picrate [1] 140.3[1] 4.8 H20[1]
o ) Lower than Ca-
Picric Acid - N/A
Picrate[1]
Magnesium Picrate ~420 K (DTA Peak)[1] 125.6[1] 6.5 H20[1]
Strontium Picrate ~370 K (DTA Peak)[1]  171.3[1] 5.0-5.1 H20

| Barium Picrate | ~400 K (DTA Peak)[1] | 257.7[1] | 4.0 H20[1] |

Table 2: Sensitivity Data
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Drop Hammer Test Detonation Velocity
Compound (1/6 Explosion Friction Sensitivity  (ml/s) at Density
Point) (glcm?)
Calcium Picrate 15-20 cm[1] Not specified Not available

. . Less sensitive than
Picric Acid 15-20 cm[1] ) 7,350 at 1.70[5]
Sr/Ba-picrate[1]

More sensitive than

Strontium Picrate o ] Not specified Not available
Picric Acid[1]
) ) More sensitive than B )
Barium Picrate o _ Not specified Not available
Picric Acid[1]
Ammonium Picrate Highly insensitive[6] Not specified 7,150 at 1.60[5]

| Potassium Picrate | 21 cm (2kg mass)[7] | Somewhat shock-sensitive[7] | Not available |

Note: The drop hammer test results for Calcium Picrate and Picric Acid were identical in the
cited study, suggesting similar impact sensitivity under those specific test conditions.[1]

Experimental Protocol: Drop Hammer Sensitivity Test

This protocol describes a standard method for determining the impact sensitivity of an
explosive material.

Objective: To determine the impact sensitivity (1/6 explosion point) of calcium picrate.

Apparatus:

Drop Hammer Apparatus (Type 12B or similar)[6]

Sample holder (anvil and striker)

Safety shield and remote operation controls

Microphone or other means to detect explosion/deflagration

Procedure:
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o Sample Preparation: Place a small, precisely weighed amount of the dry calcium picrate
sample onto the anvil.

o Setup: Place the striker carefully on top of the sample. Position the anvil assembly in the
drop hammer apparatus.

e Testing:

o Raise the drop weight (e.g., 2.5 kg) to a specific height.[6]

o Release the weight, allowing it to impact the striker and the sample.

o Observe and record whether an explosion, deflagration, or no reaction occurs.
o Data Analysis (Bruceton Method or similar):

o Conduct a series of trials (typically 20-30) at varying drop heights.

o If an explosion occurs, decrease the height for the next trial. If no explosion occurs,
increase the height.

o The "1/6 Explosion Point" is a statistically determined height at which there is a certain
probability of initiation. The value of 15-20 cm for calcium picrate indicates the height
from which the drop hammer caused an explosion in 1 out of 6 trials.[1]

o Safety: All testing must be conducted remotely in a blast-proof chamber. Personnel must use
appropriate personal protective equipment (PPE).

Applications in Pyrotechnics and Explosives
Research

Direct applications of calcium picrate in modern pyrotechnic or explosive formulations are not
well-documented. Its high sensitivity, especially to friction when formed inadvertently, makes it
an undesirable component for safe and reliable systems.[2][4] However, its study is relevant for
several research areas:
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o Safety Research: The primary "application” is in safety protocols. Research into the
formation of calcium picrate is critical for developing handling and storage guidelines for
picric acid, especially in environments with concrete infrastructure.[2][3]

o Primary Explosive Research: Metal picrates are generally more sensitive than picric acid
itself.[7] While lead picrate has been used as a primary explosive, the properties of calcium
picrate could be investigated as a potential, albeit hazardous, primary explosive for research
purposes. Its behavior could be compared to other primary explosives like lead azide or lead
styphnate.[8][9]

o Decomposition Studies: The thermal decomposition of calcium picrate provides insight into
the kinetics and mechanisms of energetic material breakdown. The activation energy of
140.3 kJ/mol suggests a higher thermal stability compared to magnesium picrate but lower
than strontium or barium picrate.[1]

 Historical Formulation Analysis: Understanding the properties of calcium picrate is
important for assessing the stability and hazards of historical ordnance or abandoned
chemical stocks where picric acid may have been stored in contact with various materials.

Logical Diagram: Hazard Formation

This diagram illustrates the logical relationship leading to the hazardous formation of calcium
picrate.

Reactants

Picric Acid Presence of
e.g., molten spill, improper storage) | | . > "
g B BIop 9O H—» Formation of Heat, Friction, Impact Hazardous Condition:
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Caption: Formation pathway of hazardous Calcium Picrate.
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Conclusion for Researchers

Calcium picrate serves as a significant case study in the chemistry of energetic materials,
primarily from a safety and fundamental research perspective. While its direct use in
pyrotechnic compositions is superseded by more stable and reliable compounds, the potential
for its inadvertent formation remains a critical safety concern.[4] For researchers, the synthesis
and characterization of calcium picrate offer valuable data points for models of thermal
decomposition, impact sensitivity, and the general behavior of metallic picrate salts. Future
research could focus on obtaining more comprehensive explosive performance data, such as
detonation velocity and pressure, to fully characterize its properties relative to other primary
and secondary explosives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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